Cas no 2171823-93-9 (2-(4-chloro-3-methylphenyl)methylbutan-1-ol)

• Product Name: 2-(4-chloro-3-methylphenyl)methylbutan-1-ol
• CAS No: 2171823-93-9
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 5988665
• PubChem ID: 165874913
• Update Time: 2025-10-15

2-(4-chloro-3-methylphenyl)methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)methylbutan-1-ol
• EN300-1283268
• 2171823-93-9
• 2-[(4-chloro-3-methylphenyl)methyl]butan-1-ol

• Inchi： 1S/C12H17ClO/c1-3-10(8-14)7-11-4-5-12(13)9(2)6-11/h4-6,10,14H,3,7-8H2,1-2H3
• InChI Key： LNVDXZRURSKVNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CO)CC

Computed Properties

• Exact Mass: 212.0967929g/mol
• Monoisotopic Mass: 212.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4-chloro-3-methylphenyl)methylbutan-1-ol

Introduction to 2-(4-chloro-3-methylphenyl)methylbutan-1-ol (CAS No. 2171823-93-9)

2-(4-chloro-3-methylphenyl)methylbutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2171823-93-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a butan-1-ol side chain attached to a phenyl ring substituted with a chlorine atom at the 4-position and a methyl group at the 3-position, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structure of 2-(4-chloro-3-methylphenyl)methylbutan-1-ol is characterized by its aromatic core, which is a common motif in many bioactive molecules. The presence of both chloro and methyl substituents on the phenyl ring introduces steric and electronic effects that can influence the compound's reactivity and biological activity. Specifically, the chloro group at the 4-position enhances electrophilic aromatic substitution reactions, while the methyl group at the 3-position provides steric hindrance that can modulate binding interactions with biological targets.

In recent years, there has been growing interest in leveraging such structural features for drug discovery. The butan-1-ol side chain in this compound not only contributes to its solubility and metabolic stability but also serves as a versatile handle for further functionalization. This has made 2-(4-chloro-3-methylphenyl)methylbutan-1-ol a useful building block in synthetic chemistry, particularly for constructing more complex molecules with potential therapeutic applications.

One of the most compelling aspects of this compound is its potential utility in the synthesis of central nervous system (CNS) therapeutics. The phenyl ring moiety is frequently found in psychoactive drugs due to its ability to interact with various neurotransmitter receptors. Additionally, the butan-1-ol side chain can serve as a pharmacophoric element that enhances blood-brain barrier penetration, a critical factor for CNS drugs. Recent studies have highlighted the importance of optimizing such structural motifs to improve drug-like properties, and 2-(4-chloro-3-methylphenyl)methylbutan-1-ol fits well within this framework.

Moreover, the chloro substituent on the phenyl ring has been shown to enhance binding affinity in several drug targets, including kinases and G protein-coupled receptors (GPCRs). This substitution pattern is particularly relevant in modern drug design, where small-molecule modulators are often designed to interact with specific amino acid residues in protein active sites. The electronic properties of the chloro group can also influence hydrogen bonding interactions, further tailoring the compound's binding characteristics.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(4-chloro-3-methylphenyl)methylbutan-1-ol for potential biological activity. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory and neurodegenerative diseases. These findings align with broader trends in medicinal chemistry, where there is increasing emphasis on identifying novel scaffolds with therapeutic potential.

The synthetic accessibility of this compound is another key factor contributing to its significance. Modern synthetic methodologies have made it possible to construct complex molecules like 2-(4-chloro-3-methylphenyl)methylbutan-1-ol with high efficiency and purity. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in elaborating the phenyl ring core. These advances have not only streamlined the synthesis of this compound but also provided valuable insights into general strategies for constructing similar molecular architectures.

In conclusion, 2-(4-chloro-3-methylphenyl)methylbutan-1-ol (CAS No. 2171823-93-9) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features, combined with recent developments in synthetic and computational chemistry, make it a promising candidate for further exploration. As research continues to uncover new therapeutic targets and innovative synthetic approaches, compounds like this are likely to play an increasingly important role in drug discovery efforts.